2-methyladamantan-2-amine hydrochloride
Overview
Description
2-methyladamantan-2-amine hydrochloride is a chemical compound with the molecular formula C11H19N·HCl and a molecular weight of 201.74 g/mol . It is a derivative of adamantane, a hydrocarbon known for its unique cage-like structure. This compound is typically found in a powdered form and is used in various scientific research applications due to its unique properties .
Preparation Methods
The synthesis of 2-methyladamantan-2-amine hydrochloride involves several steps. One common method includes the reduction of 1-benzyloxy-4-(2-hydroxy-2-adamantyl)naphthalene to produce 4-(2-adamantylidene)naphthalene-1(4H)-one . Another method involves the addition of 1-bromo-2-hydroxynaphthalene to a ketone to produce 1-(2-adamantylidene)naphthalene-2(1H)-one . These reactions typically require specific conditions, such as the presence of reducing agents and controlled temperatures, to ensure the desired product is obtained.
Chemical Reactions Analysis
2-methyladamantan-2-amine hydrochloride undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include halides, acids, and reducing agents . For example, the compound can react with halide-adamantanes and β-nitrostyrenes in the presence of triethylboranes to form unsaturated derivatives . The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
2-methyladamantan-2-amine hydrochloride is utilized in a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules . The compound is also used in organic synthesis and material science, where it contributes to the development of new materials and technologies.
Mechanism of Action
The mechanism of action of 2-methyladamantan-2-amine hydrochloride involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain receptors or enzymes, thereby modulating their activity . This interaction can lead to various biological effects, depending on the specific target and pathway involved.
Comparison with Similar Compounds
2-methyladamantan-2-amine hydrochloride can be compared to other adamantane derivatives, such as adamantan-1-amine and 3,5-bis(hydroxymethyl)adamantan-1-amine hydrochloride . While these compounds share a similar adamantane core structure, this compound is unique due to the presence of a methyl group at the 2-position and its hydrochloride salt form . This structural difference can influence its chemical reactivity and biological activity, making it distinct from other similar compounds.
Properties
CAS No. |
1354420-15-7 |
|---|---|
Molecular Formula |
C11H20ClN |
Molecular Weight |
201.7 |
Purity |
95 |
Origin of Product |
United States |
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